N-[4-(1H-benzimidazol-2-yl)phenyl]-2-methylbutanamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-2-methylbutanamide
• InChI: InChI=1S/C18H19N3O/c1-3-12(2)18(22)19-14-10-8-13(9-11-14)17-20-15-6-4-5-7-16(15)21-17/h4-12H,3H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: AAUZHGNJHFCHHP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)NC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

Benzimidazole is a type of organic compound that’s made up of a fusion of benzene and imidazole. It’s a heterocyclic aromatic compound, which means it contains atoms of at least two different elements in its ring structure. Benzimidazole derivatives are known for their diverse biological activity and clinical applications.

Molecular Structure Analysis

Benzimidazole derivatives are planar molecules. They often form hydrogen bonds and π-π stacking interactions, leading to a three-dimensional architecture in the crystal.

Scientific Research Applications

Anticancer Activity

• Benzimidazole derivatives have been investigated for their potential as anticancer agents. The compound’s unique structure may contribute to its ability to inhibit cancer cell growth or induce apoptosis. .

Anti-Inflammatory Properties

• Thiosemicarbazone-containing compounds, like N-[4-(1H-benzimidazol-2-yl)phenyl]-2-methylbutanamide, have demonstrated anti-inflammatory activity. .

Enzymatic Inhibition

• Thiosemicarbazones can act as enzyme inhibitors. .

Antiviral and Antioxidant Effects

• Thiosemicarbazones have shown promise as antiviral agents. .

Coordination Chemistry

• Due to the flexibility of thiosemicarbazones as nitrogen and sulfur donors, they can form diverse coordination complexes. .

Morphine-Induced Pain Modulation

• Interestingly, benzimidazole derivatives have been studied for their effects on morphine-induced thermal hyperalgesia and mechanical allodynia. .

Mechanism of Action

Target of Action

Benzimidazole derivatives are known to have a wide range of targets due to their versatile mechanisms . For instance, some benzimidazole derivatives act by competitive inhibition of the lanosterol 14α-demethylase (CYP51A1), a key enzyme in sterol biosynthesis of fungi .

Mode of Action

For instance, they can act as competitive inhibitors, binding to the active site of an enzyme and preventing its normal substrate from binding .

Biochemical Pathways

For instance, some benzimidazole derivatives inhibit the sterol biosynthesis pathway in fungi by inhibiting the enzyme lanosterol 14α-demethylase .

Result of Action

Benzimidazole derivatives are known to have a wide range of effects, including anticancer, antifungal, and antibacterial activities .

Safety and Hazards

The safety and hazards of benzimidazole derivatives can vary widely depending on the specific compound. Some benzimidazole derivatives are used as drugs and are safe for human consumption under certain conditions, while others may be toxic or hazardous.

Future Directions

The study of benzimidazole derivatives is a very active field of research due to their diverse biological activities and potential applications in medicine. Future research may focus on the synthesis of new benzimidazole derivatives and the exploration of their biological activities.